(S)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-amine

Specification

• CAS No.: 845252-03-1
• Molecular Formula: C8H6F5N
• Molecular Weight: 211.13 g/mol
• IUPAC Name: (1S)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethanamine
• Standard InChI: InChI=1S/C8H6F5N/c9-4-1-2-5(6(10)3-4)7(14)8(11,12)13/h1-3,7H,14H2/t7-/m0/s1
• Standard InChI Key: LVSMZSSASNKGSY-ZETCQYMHSA-N
• Isomeric SMILES: C1=CC(=C(C=C1F)F)[C@@H](C(F)(F)F)N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(C(F)(F)F)N

Introduction

(S)-1-(2,4-Difluorophenyl)-2,2,2-trifluoroethan-1-amine is a complex organic compound with a molecular formula of C₈H₆F₅N and a molecular weight of approximately 211.13 g/mol. This compound features a trifluoromethyl group and a difluorophenyl moiety, which contribute to its unique chemical and biological properties. The presence of fluorine atoms enhances its lipophilicity and stability, making it a subject of interest in various fields of research, including medicinal chemistry.

Synthesis and Preparation

The synthesis of (S)-1-(2,4-Difluorophenyl)-2,2,2-trifluoroethan-1-amine typically involves complex organic reactions that require precise control over reaction conditions to achieve the desired chiral configuration. While specific synthesis protocols for this compound are not widely detailed in the available literature, similar compounds often involve steps such as fluorination reactions and asymmetric synthesis techniques to introduce the chiral center.

Comparison with Similar Compounds

(S)-1-(2,4-Difluorophenyl)-2,2,2-trifluoroethan-1-amine shares structural similarities with other compounds like 1-(2,5-Difluorophenyl)-2,2,2-trifluoroethan-1-ol and 1-(2,4-Difluorophenyl)-2,2,2-trifluoroethanone. These compounds differ in their functional groups and fluorine positioning, which affect their reactivity and biological activity.

Comparison Table

Compound Name	Molecular Formula	Unique Features
(S)-1-(2,4-Difluorophenyl)-2,2,2-trifluoroethan-1-amine	C₈H₆F₅N	Chiral amine group
1-(2,5-Difluorophenyl)-2,2,2-trifluoroethan-1-ol	C₈H₅F₅O	Hydroxyl group
1-(2,4-Difluorophenyl)-2,2,2-trifluoroethanone	C₈H₃F₅O	Carbonyl group